2-(4-ethoxyphenyl)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]acetamide
• InChI: InChI=1S/C20H20N2O3/c1-2-24-17-7-5-15(6-8-17)13-20(23)22-14-16-9-10-21-18(12-16)19-4-3-11-25-19/h3-12H,2,13-14H2,1H3,(H,22,23)
• InChI Key: XWTIMHQYKGXQJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCC2=CC(=NC=C2)C3=CC=CO3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-(4-ethoxyphenyl)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide, also known as EFPMPA, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. EFPMPA belongs to the class of NMDA receptor antagonists, which are known to have neuroprotective effects and have been studied for their potential use in treating various neurological disorders.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Compounds similar to "2-(4-ethoxyphenyl)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide" have been synthesized through various chemical routes, demonstrating the versatility of pyridine derivatives in organic synthesis. For instance, a study on acetylenes showcased the synthesis of 2-methylpyrimidin-4(3H)-ones and 4-amino-2-methyl-6-(1-tetrahydropyranyloxyalkyl)pyrimidines, emphasizing the methods for constructing complex molecules from simpler ones (Roberts, Landor, & Bolessa, 1994).

Biological Activity

• Research on polysubstituted pyridine derivatives, including those with a furan moiety, has shown that these compounds can possess significant agricultural bioactivity, including fungicidal and herbicidal properties (Zheng & Su, 2005).
• Another study highlighted the synthesis of dicationic imidazo[1,2-a]pyridines with potential antiprotozoal agents, showcasing the therapeutic potential of pyridine derivatives against diseases such as trypanosomiasis and malaria (Ismail et al., 2004).

Antioxidant Activity

• Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity. This research suggests the potential of structurally similar compounds to "this compound" in contributing to antioxidant applications, indicating their relevance in developing treatments or supplements aimed at combating oxidative stress (Chkirate et al., 2019).

Synthesis of Fused Heterocycles

• The synthesis of new N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamides through one-pot, three-component synthesis demonstrates the chemical flexibility and potential for creating a wide range of heterocyclic compounds with potential pharmaceutical applications (Raju et al., 2022).